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Compound of Interest

Compound Name: 1-Fluoro-2-iodo-4-nitrobenzene

Cat. No.: B1337161

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
1-Fluoro-2-iodo-4-nitrobenzene (CAS No. 177363-10-9). The information is intended to guide

laboratory personnel in the safe use of this compound, minimizing exposure risks and ensuring
proper emergency response.

Hazard Identification and Classification

1-Fluoro-2-iodo-4-nitrobenzene is classified as a hazardous substance. The following table
summarizes its GHS classification.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation
» o H373: May cause damage to
Specific Target Organ Toxicity
Category 2 organs through prolonged or

(Repeated Exposure)

repeated exposure

Signal Word: Danger

Hazard Pictograms:

¢ GHSO06 (Skull and Crossbones)

o GHSO08 (Health Hazard)

Physical and Chemical Properties

A summary of the key physical and chemical properties is provided below.
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Property Value

Molecular Formula CeHsFINO2

Molecular Weight 267.00 g/mol [1][2]
Appearance Dark yellow solid[3]
Melting Point 21 - 25.8 °C[4][5]

Boiling Point 205 - 296 °C[4][5]

Flash Point 83 °C (181.4 °F)[6][7]
Solubility Insoluble in cold water.[5]

Exposure Controls and Personal Protection

Strict adherence to the following exposure control measures is mandatory to ensure personnel
safety.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[416]1[8][9]

e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[7][10]

Personal Protective Equipment (PPE)
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PPE Type

Specification

Eye/Face Protection

Chemical safety goggles or a face shield
meeting OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[6][7][8][10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile
rubber) and clothing to prevent skin exposure.[6]
[71[8][10] Gloves must be inspected before use
and disposed of properly after.[4]

Respiratory Protection

If ventilation is inadequate, use a NIOSH/MSHA
or European Standard EN 149 approved
respirator.[6][7][8][10] A full-face air-purifying
respirator is recommended when the
concentration and type of airborne substances

are known.[11]

A logical workflow for handling 1-Fluoro-2-iodo-4-nitrobenzene is depicted in the following

diagram:
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Safe Handling Workflow for 1-Fluoro-2-iodo-4-nitrobenzene

Preparation

Assess Risks & Review SDS

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Prepare Fume Hood & Emergency Equipment

Proceed with Caution

Hangling
Y

Weigh Chemical in Fume Hood

i

Perform Experiment

Cleanup & Disposal

Decontaminate Glassware & Surfaces

l

Dispose of Waste in Labeled Container

i

Doff PPE

i

Wash Hands Thoroughly
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Caption: General workflow for safely handling 1-Fluoro-2-iodo-4-nitrobenzene.
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First-Aid Measures

In the event of exposure, immediate action is critical. The following table outlines the

appropriate first-aid measures.

Exposure Route

First-Aid Protocol

Inhalation

Remove the individual to fresh air. If not
breathing, give artificial respiration. If breathing
is difficult, administer oxygen. Seek immediate
medical attention.[3][6][8]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical
attention.[6][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[6][8]

Ingestion

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

The following diagram illustrates the emergency response procedure:
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Emergency Response Protocol

Exposure Event Occurs

Assess the Situation
(Route of Exposure)

Click to download full resolution via product page

Caption: Decision tree for emergency first-aid response to exposure.

Fire-Fighting and Accidental Release Measures
Fire-Fighting

« Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][8]

« Unsuitable Extinguishing Media: Do not use a heavy water stream.[8]
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Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including nitrogen oxides, carbon monoxide, carbon dioxide,
and hydrogen iodide.[10][12]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][6][8]

Accidental Release

Personal Precautions: Evacuate unnecessary personnel.[8] Wear appropriate personal
protective equipment as outlined in Section 3.2. Ensure adequate ventilation.[4][9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

Methods for Cleaning Up: For spills, absorb with an inert material (e.g., vermiculite, sand, or
earth) and place in a suitable, closed container for disposal.[6][8] For minor spills of solids,
use dry clean-up procedures and avoid generating dust.[12]

Handling, Storage, and Disposal

Handling: Avoid contact with skin, eyes, and clothing.[6] Do not breathe vapors or dust.[8]
Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8] Keep
away from heat, sparks, and flame.[6]

Disposal: Dispose of contents and container to a hazardous or special waste collection point
in accordance with local, regional, national, and/or international regulations.[8]

Stability and Reactivity

Chemical Stability: Stable under normal temperatures and pressures.[6]

Conditions to Avoid: Direct sunlight, extremely high or low temperatures, and incompatible
materials.[6][8]

Incompatible Materials: Strong oxidizing agents and strong bases.[6][10]
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e Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, carbon dioxide, and
fluoride/iodide fumes.[6][12]

Toxicological and Ecological Information
Toxicology

e Acute Toxicity:
o LDLO Oral - Rat: 250 mg/kg[4]
o LC50 Inhalation - Rat - 4 h: 2,600 mg/m3[4]
» Health Effects:
o Harmful if swallowed, in contact with skin, or if inhaled.[4][8]
o May cause damage to organs through prolonged or repeated exposure.[4][8]

o Absorption into the body may cause cyanosis (bluish discoloration of the skin due to
deficient oxygenation of the blood), with effects possibly delayed.[6]

Ecology

 Toxicity to Fish: LC50 - Pimephales promelas (fathead minnow) - 28.4 mg/l - 96 h[4]

o Environmental Fate: This substance is considered toxic to aquatic life with long-lasting
effects. Discharge into the environment must be avoided.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Fluoro-4-iodonitrobenzene | C6H3FINO2 | CID 19261611 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://pim-resources.coleparmer.com/sds/71704.pdf
https://datasheets.scbt.com/sc-229793.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1FLUORO4NITROBENZENE-CASNO-350-46-3858D-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-1FLUORO4NITROBENZENE-CASNO-350-46-3858D-EN.aspx
https://pim-resources.coleparmer.com/sds/71704.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1570494232_1-FLUORO-4-NITROBENZENE-CASNO-350-46-9-MSDS.pdf
https://www.benchchem.com/product/b1337161?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodo-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-4-iodo-1-nitrobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. chemscene.com [chemscene.com]

. assets.thermofisher.com [assets.thermofisher.com]

. cdhfinechemical.com [cdhfinechemical.com]

. oxfordlabfinechem.com [oxfordlabfinechem.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. fishersci.com [fishersci.com]

. lobachemie.com [lobachemie.com]

°
© (0] ~ » &) H w N

. fishersci.com [fishersci.com]

e 10. fishersci.com [fishersci.com]

e 11. epa.gov [epa.gov]

e 12. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 1-Fluoro-2-
iodo-4-nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337161#safety-and-handling-precautions-for-1-
fluoro-2-iodo-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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